Cas no 1783699-65-9 (3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid)

3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid structure
1783699-65-9 structure
Product Name:3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid
CAS No:1783699-65-9
MF:C12H12F2O2
MW:226.219290733337
CID:5737725
PubChem ID:105483681
Update Time:2025-09-27

3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1460925
    • AKOS032953242
    • 3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylic acid
    • 1783699-65-9
    • 3,3-Difluoro-1-(2-methylphenyl)cyclobutane-1-carboxylicacid
    • Cyclobutanecarboxylic acid, 3,3-difluoro-1-(2-methylphenyl)-
    • Inchi: 1S/C12H12F2O2/c1-8-4-2-3-5-9(8)11(10(15)16)6-12(13,14)7-11/h2-5H,6-7H2,1H3,(H,15,16)
    • InChI Key: YAIPUURVDIFQGX-UHFFFAOYSA-N
    • SMILES: FC1(CC(C(=O)O)(C2C=CC=CC=2C)C1)F

Computed Properties

  • Exact Mass: 226.08053595g/mol
  • Monoisotopic Mass: 226.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 339.5±42.0 °C(Predicted)
  • pka: 3.24±0.40(Predicted)

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